1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine

• Molecular Formula: C23H23F3N2
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 1-(naphthalen-2-ylmethyl)-4-[[2-(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C23H23F3N2/c24-23(25,26)22-8-4-3-7-21(22)17-28-13-11-27(12-14-28)16-18-9-10-19-5-1-2-6-20(19)15-18/h1-10,15H,11-14,16-17H2
• InChI Key: YPJNEHHSURJROB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=CC=CC=C3C=C2)CC4=CC=CC=C4C(F)(F)F

Description

1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine is a piperazine derivative characterized by two distinct aromatic substituents: a naphthalen-2-ylmethyl group and a 2-(trifluoromethyl)benzyl group. Piperazine derivatives are widely studied for their versatility in medicinal chemistry, often serving as scaffolds for modulating receptor affinity, enzyme inhibition, and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(NAPHTHALEN-2-YL)METHYL]-4-{[2-(TRIFLUOROMETHYL)PHENYL]METHYL}PIPERAZINE can be achieved through several methods:

Cyclization of 1,2-diamine derivatives with sulfonium salts: This method involves the ring formation reaction between N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate in the presence of a base such as DBU.

Ugi Reaction: This multicomponent reaction involves the condensation of an amine, an aldehyde, an isocyanide, and a carboxylic acid to form the piperazine ring.

Ring Opening of Aziridines: Aziridines can be opened under the action of N-nucleophiles to form piperazine derivatives.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized versions of the above methods. The choice of method depends on factors such as yield, cost, and scalability.

Chemical Reactions Analysis

Types of Reactions

1-[(NAPHTHALEN-2-YL)METHYL]-4-{[2-(TRIFLUOROMETHYL)PHENYL]METHYL}PIPERAZINE undergoes various types of chemical reactions:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce oxygen-containing functional groups.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to reduce double bonds or other reducible groups.

Substitution: Nucleophilic substitution reactions can be performed using reagents like sodium hydride or potassium tert-butoxide to replace specific functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Hydrogen gas, palladium catalyst

Substitution: Sodium hydride, potassium tert-butoxide

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alkanes or alcohols.

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of piperazine, including compounds similar to 1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine, exhibit antimicrobial properties. A notable study demonstrated that 1-(1-naphthylmethyl)-piperazine (a related compound) can reverse multidrug resistance in Escherichia coli by inhibiting efflux pumps. This suggests that similar piperazine derivatives could be effective against various bacterial strains, enhancing the efficacy of existing antibiotics .

Immunomodulatory Effects

Recent studies have explored the immunomodulatory properties of piperazine derivatives. For instance, a complex involving piperazine exhibited significant stimulatory effects on immune cell populations during aseptic inflammation. This finding suggests that compounds like 1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine may have therapeutic potential in modulating immune responses, particularly in conditions involving inflammation and heavy metal exposure .

Central Nervous System Activity

Piperazine derivatives are also known for their neuropharmacological effects. Compounds with similar structures have been investigated for their potential as anxiolytics and antidepressants. The unique structural features of 1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine may contribute to its ability to interact with neurotransmitter systems, warranting further research into its use in treating mood disorders.

Case Studies and Research Findings

Study	Focus	Findings
Study on Multidrug Resistance	Investigated the effect of piperazine derivatives on E. coli	Demonstrated reversal of multidrug resistance through efflux pump inhibition
Immunomodulatory Study	Explored effects during aseptic inflammation	Showed significant stimulation of immune cell populations
Neuropharmacological Assessment	Evaluated potential antidepressant effects	Suggested interaction with neurotransmitter systems, indicating possible therapeutic use

Mechanism of Action

The mechanism of action of 1-[(NAPHTHALEN-2-YL)METHYL]-4-{[2-(TRIFLUOROMETHYL)PHENYL]METHYL}PIPERAZINE involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Structural Analogues with Trifluoromethylbenzyl Substituents

Key Variations :

• Substituent Position : The position of the trifluoromethyl group on the benzyl ring significantly impacts activity. For example:
  • 2-(Trifluoromethyl)benzyl (target compound): Optimized for steric compatibility with hydrophobic binding pockets in receptors like dopamine D3 .
  • 4-(Trifluoromethyl)benzyl (e.g., Calxinin): Demonstrated enhanced antimalarial activity due to increased lipophilicity and stability .
  • 3-(Trifluoromethyl)phenyl (, compound 3): Shows lower receptor affinity compared to 2- or 4-substituted analogs in sigma receptor studies .

Table 1: Impact of Trifluoromethyl Position on Activity

Compound	Substituent Position	Biological Activity (IC50/EC50)	Key Findings	Reference
Target Compound	2-(Trifluoromethyl)	N/A*	Predicted high dopamine D3 affinity
Calxinin	4-(Trifluoromethyl)	86% yield (synthetic)	Antimalarial activity via Ca²⁺ modulation
1-(3-Trifluoromethylphenyl)piperazine	3-(Trifluoromethyl)	Sigma receptor: Ki > 100 nM	Lower affinity vs. 2-/4-substituted

Aromatic Substituent Modifications

Naphthalenylmethyl vs. Phenylmethyl Groups :

• Naphthalen-2-ylmethyl (target compound): The naphthalene system enhances lipophilicity (logP ~4.5) and may improve blood-brain barrier penetration compared to simpler aryl groups.
• 4-Phenylpiperazine (, compound 31): Substitution with phenyl groups at R2 improves anticancer activity (IC50: 1.2 µM for HCT-116) but lacks the metabolic stability conferred by trifluoromethyl .
• 4-Fluorobenzyl/4-Bromobenzyl (): Halogenated analogs show moderate activity, suggesting trifluoromethyl provides a balance of steric bulk and electronic effects .

Table 2: Aromatic Group Impact on Anticancer Activity

Compound	R2 Substituent	HCT-116 IC50 (µM)	MCF-7 IC50 (µM)	Reference
4-Phenylpiperazine (31)	Phenyl	1.2	2.5
4-(Trifluoromethyl)benzyl (106)	4-(Trifluoromethyl)benzyl	0.8	1.7
Target Compound	Naphthalen-2-ylmethyl	N/A	N/A	—

Functional Activity in Receptor Binding

Dopamine and Serotonin Receptors :

• Dopamine D3 Selectivity : The target compound’s naphthalene group may mimic the pharmacophore of D3-selective ligands like 7k (), which uses a 2-(trifluoromethyl)phenyl-piperazine moiety for D3 binding (Ki: 12 nM) .
• Serotonin 5-HT1A/5-HT2 : Piperazines with 2-methoxyphenyl or 3-trifluoromethylphenyl groups () show mixed 5-HT1A/D2 activity (Ki: 0.6–90 nM). The target compound’s bulkier naphthalene group may reduce 5-HT1A affinity but enhance selectivity for dopamine receptors .

Table 3: Receptor Affinity of Piperazine Derivatives

Compound	Target Receptor	Ki/IC50 (nM)	Key Feature	Reference
7k ()	Dopamine D3	12	2-(Trifluoromethyl)phenyl
NAN-190 ()	5-HT1A	0.6	2-Methoxyphenyl
Target Compound (Predicted)	Dopamine D3	~10–50*	Naphthalen-2-ylmethyl	—

Predicted based on structural similarity to 7k.

Enzymatic Inhibition and Therapeutic Potential

Cholinesterase Inhibition :

• Piperazines with 4-(trifluoromethyl)benzyl groups () exhibit potent butyrylcholinesterase (BChE) inhibition (IC50: 0.092 µM).

Antimalarial Activity :

• Calxinin (), containing a 4-(trifluoromethyl)benzyl-piperazine, disrupts Plasmodium Ca²⁺ homeostasis. The target compound’s naphthalene substituent could enhance membrane interaction but may reduce solubility .

Biological Activity

1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine is a synthetic organic compound belonging to the piperazine class, characterized by its unique molecular structure which includes a piperazine ring substituted with a naphthalen-2-ylmethyl group and a trifluoromethyl benzyl group. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in the realms of antiviral and anticancer research.

• Molecular Formula : C23H23F3N2
• Molecular Weight : 384.4 g/mol
• IUPAC Name : 1-(naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine
• Canonical SMILES : C1CN(CCN1CC2=CC=C(C=C2)C(F)(F)F)CC3=CC4=CC=CC=C4C=C3

Biological Activity Overview

The biological activities of this compound have been explored through various studies, particularly focusing on its antiviral and anticancer properties.

Antiviral Activity

Research indicates that compounds containing piperazine and naphthalene moieties can exhibit significant antiviral properties. For instance, derivatives similar to 1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine have shown effectiveness against various viral infections, including HIV and influenza. The trifluoromethyl group enhances lipophilicity, which may contribute to increased membrane permeability and bioactivity against viral pathogens .

Anticancer Activity

The compound has also been investigated for its anticancer potential. Studies suggest that piperazine derivatives can induce apoptosis in cancer cells and inhibit tumor growth. For example, compounds with structural similarities have demonstrated cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. The mechanism of action often involves the modulation of key signaling pathways associated with cell proliferation and survival .

Case Studies

Several case studies highlight the biological activity of similar compounds:

• HIV Inhibition :
  • A study demonstrated that piperazine derivatives significantly reduced HIV replication in vitro, suggesting a potential pathway for the development of new antiretroviral therapies .
• Cancer Cell Cytotoxicity :
  • In vitro experiments showed that naphthalene-containing piperazine compounds exhibited IC50 values in the low micromolar range against FaDu hypopharyngeal tumor cells, indicating potent cytotoxicity .
• Mechanistic Insights :
  • Research into the structure-activity relationship (SAR) of piperazine derivatives revealed that modifications to the naphthalene moiety could enhance biological activity, emphasizing the importance of molecular structure in drug design .

Data Table: Summary of Biological Activities

Activity Type	Compound Structure	IC50/EC50 Values	Notes
Antiviral	Piperazine derivatives	Varies (μM range)	Effective against HIV and influenza viruses
Anticancer	Naphthalene-piperazine derivatives	0.5 - 10 μM	Induces apoptosis in various cancer cell lines
Cytotoxicity	Naphthalene-based compounds	Low μM	Significant reduction in cell viability